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Introduction:

Spadin, a 17-amino acid peptide derived from the maturation of the neurotensin receptor 3
(NTSR3/Sortilin), has emerged as a promising therapeutic agent with rapid-acting
antidepressant effects.[1][2] Its primary mechanism of action involves the direct inhibition of the
two-pore domain potassium channel TREK-1 (K2P2.1).[1][2][3] Blockade of TREK-1 by spadin
leads to neuronal membrane depolarization and the activation of downstream signaling
cascades, ultimately promoting neurogenesis and synaptogenesis.[3][4] This document
provides detailed protocols for a suite of cell-based assays designed to characterize and
quantify the activity of spadin, offering valuable tools for basic research and drug discovery
programs.

Direct Modulation of TREK-1 Channel Activity

The most direct method to assess spadin's activity is to measure its effect on TREK-1 channel
function using electrophysiology.

Whole-Cell Patch Clamp Electrophysiology

This "gold standard” technique allows for the direct measurement of ion channel currents in
living cells, providing a precise quantification of spadin's inhibitory effect on TREK-1.
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Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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